Cas no 868678-25-5 (N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-25-5
• MF: C₂₁H₁₇FN₂O₄
• MW: 380.369088888168
• CID: 6336242
• PubChem ID: 7189976
• Update Time: 2025-06-10

N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(3-acetylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(3-acetylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• 868678-25-5
• F1825-0030
• AKOS024612174
• N-(3-acetylphenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H17FN2O4/c1-14(25)16-4-2-5-18(12-16)23-20(26)19-6-3-11-24(21(19)27)28-13-15-7-9-17(22)10-8-15/h2-12H,13H2,1H3,(H,23,26)
• InChI Key： XFPQNQIWNZJNGK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CON1C=CC=C(C(NC2=CC=CC(C(C)=O)=C2)=O)C1=O

Computed Properties

• Exact Mass: 380.11723519g/mol
• Monoisotopic Mass: 380.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.7Ų

Additional information on N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-25-5)

N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 868678-25-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of acetyl and fluoro substituents, contribute to its unique chemical properties and make it a subject of intense research interest.

The synthesis and characterization of N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide involve intricate organic reactions that highlight the advancements in synthetic methodologies. The compound's molecular framework incorporates a dihydropyridine core, which is a common motif in many pharmacologically active agents. This core structure is flanked by functional groups such as acetyl and fluoro phenyl moieties, which are strategically positioned to modulate the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with enhanced pharmacological profiles. The introduction of fluorine atoms into the molecular structure often enhances metabolic stability and binding affinity, making such compounds more attractive for drug development. N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide exemplifies this trend, as its design aims to leverage these benefits while exploring new therapeutic avenues.

The potential applications of this compound span across various therapeutic domains. One of the most promising areas is its utility as a precursor in the synthesis of more complex drug molecules. The pyridine scaffold provides a versatile platform for further functionalization, allowing chemists to tailor the properties of the final product to specific biological needs. This flexibility has made pyridine derivatives indispensable in drug discovery pipelines.

Moreover, the acetyl and fluoro substituents in N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide contribute to its unique physicochemical properties. These groups can influence solubility, lipophilicity, and electronic distribution within the molecule, all of which are critical factors in determining its biological activity. Understanding these relationships is essential for optimizing the compound's performance in preclinical and clinical settings.

Recent studies have begun to unravel the mechanistic aspects of how pyridine-based compounds interact with biological systems. The dihydropyridine core, in particular, has been extensively studied for its role in modulating calcium channels, making it a key component in drugs used to treat cardiovascular diseases. While N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide may not be directly used as a therapeutic agent itself, its structural features suggest potential applications in modulating similar biological pathways.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop synthetic routes that minimize waste and energy consumption while maintaining high yields and purity. These approaches align with broader industry trends aimed at making drug development more sustainable and environmentally friendly.

In conclusion, N-(3-acetylphenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-25-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug development.